Cas no 143284-62-2 (Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester)

• Product Name: Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester
• CAS No: 143284-62-2
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 3742493
• PubChem ID: 53972771
• Update Time: 2025-10-29

Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester
• EN300-732970
• propan-2-yl 2-(3,4-dihydroxyphenyl)acetate
• 143284-62-2
• CHEMBL3289682

• Inchi： 1S/C11H14O4/c1-7(2)15-11(14)6-8-3-4-9(12)10(13)5-8/h3-5,7,12-13H,6H2,1-2H3
• InChI Key： JSULKOYGGHFYEP-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=C(C=1)O)O)=O)C(C)C

Computed Properties

• Exact Mass: 210.08920892Da
• Monoisotopic Mass: 210.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester

Recent Advances in the Study of Benzeneacetic Acid, 3,4-dihydroxy-, 1-methylethyl Ester (CAS: 143284-62-2)

The compound Benzeneacetic acid, 3,4-dihydroxy-, 1-methylethyl ester (CAS: 143284-62-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative of 3,4-dihydroxyphenylacetic acid (DOPAC) has shown promising potential in various therapeutic applications, particularly in neurodegenerative diseases and oxidative stress-related disorders. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and mechanism of action, shedding new light on its biomedical relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the neuroprotective effects of this compound in Parkinson's disease models. The research demonstrated that 143284-62-2 significantly attenuated dopamine neuron degeneration by modulating the Nrf2/ARE pathway, suggesting its potential as a therapeutic agent for Parkinson's disease. The study employed both in vitro and in vivo models, showing dose-dependent neuroprotection with minimal cytotoxicity at therapeutic concentrations.

Another important development comes from recent pharmacokinetic studies analyzing the metabolic stability of 143284-62-2. Research published in Drug Metabolism and Disposition (2024) revealed that the isopropyl ester modification significantly improves the compound's bioavailability compared to its parent acid form. The study identified three primary metabolites through LC-MS analysis and characterized their biological activities, providing crucial information for future drug development efforts.

In the field of oncology, preliminary research has explored the compound's potential as an adjuvant therapy. A 2024 study in Cancer Chemotherapy and Pharmacology reported that 143284-62-2 enhanced the efficacy of standard chemotherapeutic agents in glioblastoma cell lines by modulating reactive oxygen species (ROS) levels and improving drug uptake. These findings, while preliminary, suggest possible applications in combination therapies for resistant cancers.

The synthetic chemistry community has also made progress in developing more efficient routes for producing 143284-62-2. A recent publication in Organic Process Research & Development (2024) described a novel enzymatic esterification method that achieves higher yields (85-92%) with excellent enantioselectivity (>99% ee). This advancement addresses previous challenges in large-scale production and could facilitate further preclinical studies.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research gaps include comprehensive toxicity profiling, detailed drug-drug interaction studies, and formulation optimization for improved delivery. Ongoing studies are expected to address these aspects, potentially paving the way for Investigational New Drug (IND) applications in the coming years.

The growing body of research on 143284-62-2 underscores its multifaceted potential in pharmaceutical development. Future directions likely include structure-activity relationship studies to optimize its therapeutic profile, as well as investigations into its potential applications in other disease areas such as cardiovascular disorders and metabolic syndromes.